Cas no 955964-14-4 (1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine
• CAS No: 955964-14-4
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 3103212
• PubChem ID: 1263657
• Update Time: 2025-06-13

1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine
• AKOS005617692
• CS-0325622
• STK772155
• SR-01000091680
• SR-01000091680-1
• 1-(2-ethoxyphenyl)-3-methyl-4-phenyl-1{H}-pyrazol-5-amine
• 955964-14-4

• Inchi： 1S/C18H19N3O/c1-3-22-16-12-8-7-11-15(16)21-18(19)17(13(2)20-21)14-9-5-4-6-10-14/h4-12H,3,19H2,1-2H3
• InChI Key： SIWWLXUAPMCQLO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C(=C(C2C=CC=CC=2)C(C)=N1)N

Computed Properties

• Exact Mass: 293.152812238Da
• Monoisotopic Mass: 293.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine (CAS No. 955964-14-4)

The compound 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine (CAS No. 955964-14-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This pyrazole derivative is characterized by its unique structural features, including an ethoxyphenyl group, a methyl substituent, and a phenyl ring, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, agrochemical development, and advanced material synthesis.

One of the key reasons for the growing interest in 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine is its relevance to current trends in small molecule therapeutics and targeted drug design. With the rise of personalized medicine and the need for more efficient pharmacological agents, this compound's structural versatility makes it a promising candidate for further exploration. Its pyrazole core is a common motif in many bioactive molecules, which enhances its appeal for researchers working on kinase inhibitors, anti-inflammatory agents, and other therapeutic areas.

In addition to its pharmaceutical potential, 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine is also being studied for its applications in material science. The compound's aromatic and heterocyclic components make it suitable for use in organic electronics, such as OLEDs and photovoltaic devices. Its ability to form stable complexes with metals and other organic molecules further expands its utility in catalysis and nanotechnology. These applications align with the increasing demand for sustainable and high-performance materials in various industries.

From a synthetic chemistry perspective, the preparation of 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, which are critical for scaling up production. The compound's CAS No. 955964-14-4 serves as a unique identifier in chemical databases, facilitating easier access to its physicochemical properties, safety data, and literature references.

Another area of interest is the compound's potential role in agrochemical research. Pyrazole derivatives are known for their herbicidal, fungicidal, and insecticidal properties, making them valuable in the development of new crop protection agents. As the agricultural sector seeks more environmentally friendly solutions, 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine could contribute to the next generation of sustainable pesticides.

The safety and regulatory aspects of 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine are also under scrutiny, particularly in light of global chemical regulations like REACH and TSCA. Proper handling, storage, and disposal protocols are essential to ensure compliance with environmental and occupational health standards. Researchers and manufacturers must stay updated on the latest guidelines to mitigate any potential risks associated with its use.

In summary, 1-(2-Ethoxyphenyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine (CAS No. 955964-14-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structure and properties make it a subject of ongoing research, driven by the need for innovative solutions in these fields. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and technology.